7-Methoxy-5-nitro-3-(trifluoromethyl)benzofuran

• IUPAC Name: 7-methoxy-5-nitro-3-(trifluoromethyl)-1-benzofuran
• InChI: InChI=1S/C10H6F3NO4/c1-17-8-3-5(14(15)16)2-6-7(10(11,12)13)4-18-9(6)8/h2-4H,1H3
• InChI Key: SVPUNIVMKPFRFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC2=C1OC=C2C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C10H6F3NO4
• DSSTOX Substance ID: DTXSID301244624
• Molecular Weight: 261.15 g/mol
• CAS RN: 1400764-49-9

Description

7-Methoxy-5-nitro-3-(trifluoromethyl)benzofuran is a compound that belongs to the class of organic compounds known as benzofurans. These compounds contain a benzene ring fused to a furan ring. The specific structure of this compound includes a nitro group, a methoxy group, and a trifluoromethyl group attached to the benzofuran framework. The presence of these substituents can significantly influence the chemical and physical properties of the molecule, as well as its reactivity and potential biological activity.

Synthesis Analysis

The synthesis of related benzofuran derivatives has been reported in the literature. For instance, a one-pot synthesis method was used to create a compound with a similar benzofuran backbone, which was characterized by various spectroscopic techniques, including FT-IR and NMR . Although the exact synthesis of 7-Methoxy-5-nitro-3-(trifluoromethyl)benzofuran is not detailed in the provided papers, the methodologies used for analogous compounds could potentially be adapted for its synthesis.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives has been studied using density functional theory (DFT) . The geometrical structures, vibrational frequencies, and molecular electrostatic potential (MEP) were calculated to predict the behavior of the molecule in the ground state. These theoretical studies are crucial for understanding the electronic distribution within the molecule, which in turn affects its reactivity and interactions with other molecules.

Chemical Reactions Analysis

The reactivity of benzofuran derivatives can be influenced by the presence of nitro groups. For example, the mutagenic activity of benzofurans has been linked to the presence of nitro substituents, which can undergo reduction and interact with biological molecules . The specific reactivity of 7-Methoxy-5-nitro-3-(trifluoromethyl)benzofuran would likely be affected by the electron-withdrawing effects of the trifluoromethyl group and the electron-donating effects of the methoxy group.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can vary widely depending on their substitution patterns. For instance, the introduction of a nitro group and a trifluoromethyl group can impact the compound's reactivity, as seen in the synthesis and characterization of a hypervalent-iodine-based electrophilic trifluoromethylating reagent . The presence of these groups can also affect the stability and safety of the compound, as indicated by differential scanning calorimetry measurements . The specific properties of 7-Methoxy-5-nitro-3-(trifluoromethyl)benzofuran would need to be determined experimentally, but insights can be gained from the study of related compounds.

Scientific Research Applications

Benzofuran Derivatives as Antimicrobial Agents

Benzofuran and its derivatives, including compounds like 7-Methoxy-5-nitro-3-(trifluoromethyl)benzofuran, have garnered attention for their potential in antimicrobial therapy. These compounds have shown promise due to their unique structural features and wide array of biological activities, making them attractive candidates for drug discovery, particularly in the search for efficient antimicrobial candidates. The exploration of benzofuran derivatives has led to the identification of compounds with activity towards different clinically approved targets, highlighting the versatility of this scaffold in the development of new therapeutic agents against microbial diseases (Hiremathad et al., 2015).

Role in Corrosion Inhibition

Research into benzofuran derivatives has also extended into the field of materials science, where these compounds are investigated for their potential as corrosion inhibitors. The presence of functional groups such as nitro (–NO2) in benzofuran derivatives has been shown to enhance their ability to form stable chelating complexes with surface metallic atoms, thereby providing protective barriers against corrosion. This application underscores the chemical versatility and practical utility of benzofuran derivatives beyond the pharmaceutical realm, offering insights into their potential for safeguarding materials in industrial applications (Verma et al., 2020).

Pharmacological Properties and Drug Development

Benzofuran derivatives have been recognized for their diverse pharmacological properties, including antitumor, antibacterial, anti-oxidative, and anti-viral activities. These compounds have been the focus of significant research efforts aimed at developing new therapeutic drugs and functional materials. The structural diversity and biological activity of benzofuran derivatives highlight their potential as natural drug lead compounds, with ongoing studies aiming to harness their therapeutic potential across various disease conditions (Miao et al., 2019).

Future Directions

Benzofuran compounds, including 7-Methoxy-5-nitro-3-(trifluoromethyl)benzofuran, have potential applications in many aspects due to their biological activities. They have attracted the attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds.